5-Methylpyrazin-2-amine
Overview
Description
5-Methylpyrazin-2-amine, also known as 2-Amino-5-methylpyrazine, is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a white to light yellow to light orange powder to crystal .
Synthesis Analysis
The synthetic scheme involves the conversion of 5-methylpyrazine-2-carboxylic acid to the corresponding amide which on Hofmann degradation gives the amine compound .Molecular Structure Analysis
The molecular formula of 5-Methylpyrazin-2-amine is C5H7N3 . The IUPAC name is 5-methylpyrazin-2-amine . The molecular weight is 109.13 g/mol .Physical And Chemical Properties Analysis
5-Methylpyrazin-2-amine has a melting point of 117 °C . Its density is 1.2±0.1 g/cm3 and it has a boiling point of 244.3±35.0 °C at 760 mmHg .Scientific Research Applications
However, “5-Methylpyrazin-2-amine” is a chemical compound with the molecular formula C5H7N3 and a molecular weight of 109.13 . It’s a white to almost white powder or crystal and it’s used in various scientific fields, particularly in chemistry .
- “5-Methylpyrazin-2-amine” can be used as a building block in the synthesis of more complex chemical compounds .
- It can be involved in reactions to form new bonds, create derivatives, or produce other useful chemicals .
- Given its chemical structure, “5-Methylpyrazin-2-amine” could potentially be used in pharmaceutical research .
- It could be used to develop new drugs or to study the effects of this compound on biological systems .
Chemical Synthesis
Pharmaceutical Research
Material Science
- “5-Methylpyrazin-2-amine” can be used as a standard in chemical analysis .
- It can be used to calibrate instruments or to validate analytical methods .
- This compound can be used in educational settings for teaching and learning purposes .
- It can be used in laboratory experiments to demonstrate chemical reactions or to study its properties .
Chemical Analysis
Chemical Education
Industrial Applications
Safety And Hazards
properties
IUPAC Name |
5-methylpyrazin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3/c1-4-2-8-5(6)3-7-4/h2-3H,1H3,(H2,6,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNQOALAKPLGUPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20310395 | |
Record name | 5-methylpyrazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20310395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methylpyrazin-2-amine | |
CAS RN |
5521-58-4 | |
Record name | 5-Methyl-2-pyrazinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5521-58-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-methylpyrazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20310395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methylpyrazin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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